Cas no 2222114-64-7 (Thalidomide-piperazine-Boc)

• Product Name: Thalidomide-piperazine-Boc
• CAS No: 2222114-64-7
• MF: C₂₂H₂₆N₄O₆
• MW: 442.4650
• CID: 4768948
• PubChem ID: 134413912
• Update Time: 2025-06-11

Thalidomide-piperazine-Boc Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperazine-1-carboxylate
• Thalidomide-piperazine-Boc
• E84769
• tert-butyl 4-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-5-yl]piperazine-1-carboxylate
• AKOS037654793
• 2222114-64-7
• CS-0168628
• SCHEMBL20046281
• HY-134982
• DB-145212

• Inchi： 1S/C22H26N4O6/c1-22(2,3)32-21(31)25-10-8-24(9-11-25)13-4-5-14-15(12-13)20(30)26(19(14)29)16-6-7-17(27)23-18(16)28/h4-5,12,16H,6-11H2,1-3H3,(H,23,27,28)
• InChI Key： PMKVKOLFYHLKAP-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C3C(N(C(C=3C=2[H])=O)C2([H])C(N([H])C(C([H])([H])C2([H])[H])=O)=O)=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 442.18523456g/mol
• Monoisotopic Mass: 442.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Additional information on Thalidomide-piperazine-Boc

Thalidomide-piperazine-Boc: A Novel Compound with Potential Therapeutic Applications

Thalidomide-piperazine-Boc (CAS No. 2222114-64-7) is a promising compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, derived from the well-known drug thalidomide, incorporates a piperazine moiety and a tert-butyloxycarbonyl (Boc) protecting group, which enhances its stability and bioavailability. The unique structural features of Thalidomide-piperazine-Boc make it a valuable candidate for various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The development of Thalidomide-piperazine-Boc builds on the extensive research conducted on thalidomide, a drug initially introduced in the 1950s as a sedative and antiemetic. However, its use was discontinued due to severe teratogenic effects. In recent decades, thalidomide has been rediscovered for its immunomodulatory and anti-inflammatory properties, leading to its approval for the treatment of multiple myeloma and leprosy-related complications. The introduction of the piperazine and Boc groups in Thalidomide-piperazine-Boc aims to enhance these beneficial properties while mitigating potential side effects.

The piperazine moiety in Thalidomide-piperazine-Boc is known for its ability to modulate various biological processes, including neurotransmitter function and receptor binding. This functional group has been widely used in the design of drugs targeting central nervous system disorders, such as anxiety and depression. The tert-butyloxycarbonyl (Boc) protecting group, on the other hand, is commonly employed in organic synthesis to protect amino groups during multi-step reactions. In the context of Thalidomide-piperazine-Boc, the Boc group ensures that the compound remains stable during storage and administration, thereby improving its therapeutic efficacy.

Recent studies have highlighted the potential of Thalidomide-piperazine-Boc in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease. These conditions are characterized by chronic inflammation and immune system dysregulation, which can lead to significant morbidity and reduced quality of life. The immunomodulatory properties of thalidomide have been shown to inhibit tumor necrosis factor-alpha (TNF-α), a key cytokine involved in inflammation. By incorporating the piperazine and Boc groups, Thalidomide-piperazine-Boc may offer enhanced TNF-α inhibition and reduced off-target effects.

In addition to its anti-inflammatory properties, Thalidomide-piperazine-Boc has shown promise in preclinical studies as an antitumor agent. Thalidomide's ability to inhibit angiogenesis, or the formation of new blood vessels that supply tumors with nutrients, has been well-documented. The modified structure of Thalidomide-piperazine-Boc may further enhance this effect by improving cellular uptake and retention within tumor tissues. This dual mechanism of action—anti-inflammatory and antitumor—makes Thalidomide-piperazine-Boc a versatile candidate for cancer therapy.

The safety profile of Thalidomide-piperazine-Boc is another critical aspect that has been extensively investigated. While thalidomide itself is associated with teratogenicity, the structural modifications introduced in Thalidomide-piperazine-Boc have been designed to reduce this risk. Preclinical toxicology studies have demonstrated that Thalidomide-piperazine-Boc exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of Thalidomide-piperazine-Boc in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have paved the way for larger-scale phase II and III trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

In conclusion, Thalidomide-piperazine-Boc (CAS No. 2222114-64-7) represents a significant advancement in the field of medicinal chemistry and drug development. Its unique structural features combine the immunomodulatory and anti-inflammatory properties of thalidomide with enhanced stability and bioavailability provided by the piperazine and Boc groups. Ongoing research continues to explore its potential applications in treating inflammatory diseases and cancer, making it a promising candidate for future therapeutic interventions.